Cas no 1170834-00-0 (7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one)
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3-dihydro-1,5-benzoxazepin-4(5H)-one
- 7-amino-3,3-dimethyl-5-(3-methylbutyl)-2H-1,5-benzoxazepin-4-one
- 7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one
-
- MDL: MFCD11987134
- Inchi: 1S/C16H24N2O2/c1-11(2)7-8-18-13-9-12(17)5-6-14(13)20-10-16(3,4)15(18)19/h5-6,9,11H,7-8,10,17H2,1-4H3
- InChI Key: PXNREBVHHSMWJQ-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2N(CCC(C)C)C(C(C)(C)C1)=O)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 354
- Topological Polar Surface Area: 55.6
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A281161-100mg |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3-dihydro-1,5-benzoxazepin-4(5h)-one |
1170834-00-0 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A281161-500mg |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3-dihydro-1,5-benzoxazepin-4(5h)-one |
1170834-00-0 | 500mg |
$ 455.00 | 2022-06-08 | ||
| TRC | A281161-1g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3-dihydro-1,5-benzoxazepin-4(5h)-one |
1170834-00-0 | 1g |
$ 680.00 | 2022-06-08 | ||
| Enamine | EN300-239381-0.05g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one |
1170834-00-0 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-239381-0.1g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one |
1170834-00-0 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-239381-0.25g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one |
1170834-00-0 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-239381-0.5g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one |
1170834-00-0 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-239381-1.0g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one |
1170834-00-0 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-239381-2.5g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one |
1170834-00-0 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-239381-5.0g |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one |
1170834-00-0 | 95% | 5.0g |
$2110.0 | 2024-06-19 |
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one
7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one: A Comprehensive Overview
The compound 7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one, identified by the CAS number 1170834-00-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydrobenzoxazepines, which are known for their unique structural properties and diverse functional groups. The molecule's structure is characterized by a benzoxazepine ring system with specific substituents that contribute to its chemical reactivity and biological activity.
Recent studies have highlighted the importance of 7-amino derivatives in drug discovery and development. The presence of the amino group at the 7-position of the benzoxazepine ring is crucial for its interaction with biological targets. Researchers have explored the role of this compound in modulating enzyme activities and its potential as a lead molecule in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.
The synthesis of 7-amino-3,3-dimethyl compounds has been optimized through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the benzoxazepine ring system. This method not only enhances the efficiency of synthesis but also allows for greater control over the stereochemistry of the product. Additionally, advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are essential for pharmacological studies.
In terms of applications, 5-(3-methylbutyl) substituents have been shown to significantly influence the physical properties of the molecule. For example, this substituent increases lipophilicity, which can improve drug bioavailability when used as a pharmacological agent. Furthermore, recent research has explored the use of this compound in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for applications in catalysis and sensor technology.
The structural integrity and functional diversity of 2,3,4,5-tetrahydro systems have also been leveraged in polymer chemistry. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials find applications in high-performance composites and advanced coatings.
From an environmental perspective, understanding the degradation pathways of compounds like benzoxazepin derivatives is critical for assessing their ecological impact. Recent environmental studies have focused on identifying microorganisms capable of metabolizing these compounds under aerobic conditions. These findings are instrumental in developing bioremediation strategies to mitigate pollution caused by synthetic organic compounds.
In conclusion, 7-amino-3,3-dimethyl-based compounds represent a promising class of molecules with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior and biological relevance. As scientific advancements progress further into their synthesis and application potentialities remain vast and exciting.
1170834-00-0 (7-amino-3,3-dimethyl-5-(3-methylbutyl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)